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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923

M510FO01 is a primary metabolite of the fungicide Boscalid, a succinate dehydrogenase
inhibitor (SDHI) used in agriculture.[1] Understanding the physical and chemical characteristics
of M510FO01 is crucial for researchers, scientists, and drug development professionals involved
in environmental fate studies, toxicology, and residue analysis. This guide provides a
comprehensive overview of the known properties of M510F01, including its metabolic formation
and analytical methodologies.

Physical and Chemical Properties

The following table summarizes the key physicochemical properties of M510F01. This data is
essential for understanding its behavior in various environmental and biological systems.
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Property

Value

Source

Chemical Name

2-Chloro-N-(4'-chloro-5-
hydroxy[1,1'-biphenyl]-2-yI)-3-

pyridinecarboxamide

[1]2]

Boscalid-5-hydroxy, 2-Chloro-
N-(4'-chloro-5-

Synonyms hydroxybiphenyl-2- 1]
yl)nicotinamide

CAS Number 661463-87-2 [11[3]114]

Molecular Formula C18H12CI2N202 [1][2][4]

Molecular Weight 359.21 g/mol [2]

Physical State

Solid, white powder

[1]14]

Onset temperature of 140 °C

Melting Point [5]
(peak: 149 °C)
pH 5.5 at 10 g/l at 23 °C [4]
Assay 295.0% (HPLC) [3]
" ~5% water (calculated from
Impurities [3]

elemental analysis)

SMILES String

CIC1=NC=CC=C1C(NC2=C(C
3=CC=C(Cl)C=C3)C=C(0)C=
C2)=0

[3]

INChl Key

GLTMLPGXPMAIOI-
UHFFFAOYSA-N

[2]

Toxicological and Safety Information

M510F01 exhibits certain hazards that require careful handling in a laboratory setting. The

following table outlines key toxicological and safety data.
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Aspect Information Source

May be harmful if inhaled,
swallowed, or absorbed
o through the skin. Causes eye
Acute Toxicity o [4]
irritation and may cause
respiratory tract and skin

irritation.

Not mutagenic in the Ames
Mutagenicity Test (in vitro, with or without [4]

metabolic activation).

Toxic to aquatic life with long-

) lasting effects. Can
Environmental Hazards ] ] [4]
accumulate in aquatic

organisms.
Storage Class 11 - Combustible Solids [3]
WGK (Water Hazard Class) WGK 3 [3]

Metabolic Formation of M510F01

M510FO01 is formed in biological systems through the metabolism of its parent compound,
Boscalid. The primary metabolic pathway involves the hydroxylation of the biphenyl group. This
biotransformation is a key consideration in toxicological assessments and residue analysis of
Boscalid.

Metabolic pathway from Boscalid to M510FO01.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of
M510FO01 are not publicly available in the reviewed documents. However, the analytical
methods for its detection in environmental and biological matrices are described.

Analytical Method for M510F01 in Animal Matrices
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A common approach for the quantification of M510F01 in animal tissues involves extraction,
enzymatic hydrolysis of conjugates, and chromatographic analysis.[6] The general workflow is
outlined below.

General analytical workflow for M510F01 detection.

This technical guide provides a consolidated source of information on the physical and
chemical characteristics of M510F01. The data presented is intended to support researchers
and professionals in the fields of environmental science, toxicology, and agricultural chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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